1-Cyclopropoxy-2-fluoro-4-methylbenzene

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-fluoro-4-methylbenzene
• InChI: InChI=1S/C10H11FO/c1-7-2-5-10(9(11)6-7)12-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: IKXGQXYGKQNOEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CC2)F

Description

1-Cyclopropoxy-2-fluoro-4-methylbenzene is a substituted aromatic compound characterized by a benzene ring functionalized with a cyclopropoxy group at position 1, a fluorine atom at position 2, and a methyl group at position 4. This structure combines steric bulk from the cyclopropane ring, electronic effects from the fluorine atom, and hydrophobicity from the methyl group. Such features are often leveraged in agrochemical and pharmaceutical research, where fluorine and cyclopropane motifs enhance metabolic stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopropoxy-2-fluoro-4-methylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the reaction of 1-fluoro-4-methylbenzene with cyclopropyl alcohol in the presence of a strong acid catalyst, such as sulfuric acid, to form the desired product . The reaction conditions often include elevated temperatures and controlled reaction times to ensure high yields and purity.

Industrial Production Methods

Industrial production of 1-Cyclopropoxy-2-fluoro-4-methylbenzene may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors and continuous flow systems are often employed to handle the increased volume of reactants and products.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-2-fluoro-4-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst to yield alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions are common, where the fluorine or cyclopropoxy group can be replaced by other substituents using reagents like halogens, nitrating agents, or sulfonating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with a palladium catalyst

Substitution: Halogens (Cl2, Br2), nitrating agents (HNO3), sulfonating agents (SO3)

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols, alkanes

Substitution: Halogenated, nitrated, or sulfonated derivatives

Scientific Research Applications

1-Cyclopropoxy-2-fluoro-4-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-fluoro-4-methylbenzene involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. For example, it may inhibit or activate specific enzymes involved in metabolic pathways, leading to various biological effects .

Comparison with Similar Compounds

Data Tables

Table 1: Structural Comparison

Compound	Substituents (Position)	Key Functional Groups
1-Cyclopropoxy-2-fluoro-4-methylbenzene	1-cyclopropoxy, 2-F, 4-CH3	Ether, fluorine, methyl
1-(Cyclopropyldifluoromethyl)-4-fluorobenzene	1-(CF2-cyclopropyl), 4-F	Difluoromethyl, fluorine
4n	1-(propargyl chain), 2-F	Alkyne, fluorine

Research Findings and Implications

• Photochemical Stability : The fluorine atom in 1-cyclopropoxy-2-fluoro-4-methylbenzene may mitigate UV degradation, a common issue in pesticidal compounds like bromopropylate .
• Steric Effects : The cyclopropoxy group’s rigidity could hinder enzymatic metabolism, a trait shared with flusilazole, a triazole fungicide .
• Synthetic Optimization : Low yields in 4n’s synthesis highlight the need for tailored catalysts or protecting groups when introducing cyclopropoxy moieties .